Cas no 61376-81-6 (Octadecenoic acid, 9,12,13-trihydroxy-)

• Product name: Octadecenoic acid, 9,12,13-trihydroxy-
• CAS No: 61376-81-6
• MF: C₁₈H₃₄O₅
• MW: 330.45956
• CID: 481706
• PubChem ID: 53760002

Octadecenoic acid, 9,12,13-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Octadecenoic acid, 9,12,13-trihydroxy-
• 9,12,13-trihydroxyoctadec-2-enoic acid
• DTXSID90706463
• 61376-81-6

• Inchi： InChI=1S/C18H34O5/c1-2-3-7-11-16(20)17(21)14-13-15(19)10-8-5-4-6-9-12-18(22)23/h9,12,15-17,19-21H,2-8,10-11,13-14H2,1H3,(H,22,23)
• InChI Key： DHEMUGXMYJZOMF-UHFFFAOYSA-N
• SMILES： CCCCCC(C(CCC(CCCCCC=CC(=O)O)O)O)O

Computed Properties

• Exact Mass: 330.24072
• Monoisotopic Mass: 330.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 98Ų
• XLogP3: 3.5

Experimental Properties

• PSA: 97.99